6-((2-((4-bromophenyl)amino)-2-oxoethyl)thio)-5-cyano-N-(2-methoxyphenyl)-2-methyl-4-phenyl-1,4-dihydropyridine-3-carboxamide

• IUPAC Name: 6-[2-(4-bromoanilino)-2-oxoethyl]sulfanyl-5-cyano-N-(2-methoxyphenyl)-2-methyl-4-phenyl-1,4-dihydropyridine-3-carboxamide
• InChI: InChI=1S/C29H25BrN4O3S/c1-18-26(28(36)34-23-10-6-7-11-24(23)37-2)27(19-8-4-3-5-9-19)22(16-31)29(32-18)38-17-25(35)33-21-14-12-20(30)13-15-21/h3-15,27,32H,17H2,1-2H3,(H,33,35)(H,34,36)
• InChI Key: YCGAXRHNBQFFJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C(=C(N1)SCC(=O)NC2=CC=C(C=C2)Br)C#N)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4OC
• Molecular Formula: C29H25BrN4O3S
• Molecular Weight: 589.5 g/mol
• CAS No.: 332162-36-4

Description

This compound is a 1,4-dihydropyridine derivative characterized by multiple substituents that confer unique physicochemical and pharmacological properties. The core structure includes:

• Position 4: A phenyl group, contributing aromatic π-π interactions in receptor binding.
• Position 5: A cyano group, enhancing electron-withdrawing effects and stabilizing the dihydropyridine ring.
• Position 6: A thioether-linked 4-bromophenylamino-oxoethyl group, introducing halogen-mediated hydrophobic interactions.
• Position 3: A carboxamide moiety with a 2-methoxyphenyl substituent, modulating solubility and receptor affinity via methoxy’s electron-donating effects.

Biological Activity

The compound 6-((2-((4-bromophenyl)amino)-2-oxoethyl)thio)-5-cyano-N-(2-methoxyphenyl)-2-methyl-4-phenyl-1,4-dihydropyridine-3-carboxamide (CAS Number: 902498-74-2) is a member of the dihydropyridine class of compounds, which are known for their diverse biological activities, particularly in pharmacology as calcium channel blockers and in the development of antihypertensive agents. This article explores the biological activity, mechanisms of action, and potential therapeutic applications of this compound based on current research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{23}H_{25}BrN_{4}O_{2}$, with a molecular weight of 469.4 g/mol. Its structure includes a dihydropyridine core substituted with various functional groups that contribute to its biological activity.

Property	Value
Molecular Formula	$C_{23}H_{25}BrN_{4}O_{2}$
Molecular Weight	469.4 g/mol
CAS Number	902498-74-2

Anticancer Activity

Recent studies have indicated that compounds similar to the one exhibit significant anticancer properties. For instance, the presence of a bromophenyl moiety has been associated with enhanced cytotoxicity against various cancer cell lines. In vitro studies have shown that derivatives containing similar structural features can inhibit cell proliferation through apoptosis induction and cell cycle arrest mechanisms.

• Mechanism of Action :
  • The compound may act by modulating key signaling pathways involved in cell survival and apoptosis, such as the Bcl-2 family proteins.
  • It has been observed that compounds with similar structures can interact with DNA, leading to inhibition of topoisomerase enzymes which are crucial for DNA replication.
• Case Study :
  • A study demonstrated that a related dihydropyridine derivative exhibited IC50 values less than that of conventional chemotherapeutics like doxorubicin against breast cancer cell lines .

Antimicrobial Activity

The compound's thioether linkage is crucial for its antimicrobial properties. Research has shown that thioether-containing compounds often display significant activity against both gram-positive and gram-negative bacteria.

• In Vitro Studies :
  • The compound was tested against various bacterial strains, showing promising results with minimum inhibitory concentrations (MICs) comparable to established antibiotics .

Anticonvulsant Activity

Dihydropyridine derivatives have also been explored for their anticonvulsant potential. The compound's structural features may enhance its ability to cross the blood-brain barrier, making it a candidate for further investigation in seizure disorders.

• Experimental Findings :
  • In animal models, similar compounds have demonstrated efficacy in reducing seizure frequency and duration when tested under picrotoxin-induced convulsion models .

Structure-Activity Relationship (SAR)

Understanding the SAR is critical for optimizing the biological activity of dihydropyridine derivatives:

Structural Feature	Activity Impact
Bromophenyl Group	Enhances cytotoxicity
Methoxyphenyl Substitution	Improves bioavailability
Thioether Linkage	Increases antimicrobial activity

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is compared to structurally analogous 1,4-dihydropyridines and related heterocycles, focusing on substituent variations and their biological implications.

Table 1: Structural Comparison of Key Analogs

Compound ID/Evidence	Position 4 Substituent	Thioether Substituent	Carboxamide Group	Key Biological Activity
Target Compound	Phenyl	4-Bromophenylamino-oxoethyl	2-Methoxyphenyl	Analgesic (inferred)
AZ257 ()	2-Furyl	4-Bromophenylamino-oxoethyl	2-Methoxyphenyl	High analgesic activity
Compound	Thiophen-2-yl	2-Amino-2-oxoethyl	2-Methylphenyl	Not reported
Compound	Thiophen-2-yl	4-Chlorophenylamino-oxoethyl	Phenyl	Antibacterial (inferred)
Compound	Furan-2-yl	2,4-Dimethylphenylamino-oxoethyl	4-Chlorophenyl	Not reported

Key Observations

2-Furyl (AZ257): Introduces oxygen for hydrogen bonding, possibly increasing solubility but reducing membrane permeability compared to phenyl . Thiophen-2-yl (): Sulfur atoms may enhance metabolic stability but increase oxidation risks .

Thioether Substituent :

• 4-Bromophenyl (Target, AZ257) : Bromine’s halogen bonding may improve receptor affinity compared to 4-chlorophenyl () or alkyl groups () .
• 2,4-Dimethylphenyl () : Methyl groups could sterically hinder binding but improve metabolic resistance .

Carboxamide Group: 2-Methoxyphenyl (Target, AZ257): Methoxy’s electron-donating effect may enhance binding to opioid or calcium channels, critical for analgesia .

NMR and Structural Analysis

’s NMR comparison (Figure 6) reveals that substituents at positions 29–44 (analogous to the thioether and carboxamide regions) significantly alter chemical shifts. This suggests that modifications in these regions directly impact the compound’s electronic environment and binding capabilities .